Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)-4-methylthiophene-3-carboxylate

• IUPAC Name: ethyl 5-(1,3-benzodioxol-5-ylmethyl)-2-[[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C27H24N2O7S/c1-3-34-27(33)24-15(2)21(13-16-4-9-19-20(12-16)36-14-35-19)37-26(24)28-25(32)17-5-7-18(8-6-17)29-22(30)10-11-23(29)31/h4-9,12H,3,10-11,13-14H2,1-2H3,(H,28,32)
• InChI Key: HVVNHDKKAPNFIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)CC2=CC3=C(C=C2)OCO3)NC(=O)C4=CC=C(C=C4)N5C(=O)CCC5=O
• Molecular Formula: C27H24N2O7S
• Molecular Weight: 520.6 g/mol

Description

Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)-4-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C27H24N2O7S and its molecular weight is 520.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Activity

Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)-4-methylthiophene-3-carboxylate and related compounds have been synthesized and assessed for their biological activities. Compounds in this category have shown antiradical and anti-inflammatory activities, with some exhibiting greater efficacy than reference drugs like trolox and diclofenac sodium in certain models. This indicates potential for developing novel therapeutic agents from these compounds (Zykova et al., 2016).

Crystal Structure Analysis

Studies on the crystal structure of similar compounds provide insights into their molecular configurations. Such research helps in understanding the physical properties and potential interactions these compounds might have, contributing to the development of new drugs and materials (Marjani, 2013).

Metal–Organic Frameworks

Research into carboxylate-assisted ethylamide metal–organic frameworks explores the creation of structures with unique properties like thermostability and luminescence. These frameworks can have applications in various fields including material science and catalysis (Sun et al., 2012).

Nootropic Agents

Some derivatives have been investigated for their potential nootropic (cognitive-enhancing) activities. This research is crucial in the quest for new treatments for cognitive disorders and enhancement of cognitive functions (Valenta et al., 1994).

Reactivity and Synthetic Applications

The reactivity of related compounds towards various nucleophiles has been studied, which is essential for understanding their chemical behavior and potential for synthesis of new compounds with diverse applications (Brown et al., 1984).

Synthesis of Novel Compounds

Research into the synthesis of novel compounds, including those related to ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)-4-methylthiophene-3-carboxylate, provides a foundation for the development of new drugs and materials with unique properties (Wamhoff et al., 2003).